6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H9FO3/c14-11-6-8(4-5-12(11)16)10-3-1-2-9(7-15)13(10)17/h1-7,16-17H
• InChI Key: MWFWYCAVXOHYJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=C(C=C2)O)F)O)C=O
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID30685102
• Molecular Weight: 232.21 g/mol
• CAS RN: 1261994-48-2

Description

6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% (6F-HFP-2F) is a phenolic compound that has been studied for its potential use in various scientific applications. It has been used in a variety of experimental and research settings, including as a component of enzyme assays and as a substrate for the synthesis of other compounds. 6F-HFP-2F is a versatile compound with a wide range of biochemical and physiological effects.

Scientific Research Applications

6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been used as a substrate in enzyme assays, as a component of fluorescent dyes, and as a reagent in the synthesis of other compounds. It has also been used as a starting material in the synthesis of a variety of drugs, including anticonvulsants and anti-inflammatory agents.

Mechanism of Action

The mechanism of action of 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It is also believed to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes.
Biochemical and Physiological Effects
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have neuroprotective effects and to be an effective inhibitor of the enzymes COX-2 and 5-LOX.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% in laboratory experiments include its high purity (95%), its cost-effectiveness, and its versatility. It is also relatively easy to synthesize and can be used in a variety of experimental settings. The main limitation of using 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is that its mechanism of action is not fully understood.

Future Directions

There are a variety of potential future directions for the use of 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95%. These include further research into its mechanism of action, its potential use in drug development, and its potential use as a therapeutic agent. Additionally, further research into its biochemical and physiological effects could lead to new applications in medicine and biotechnology. Finally, further research into its synthesis could lead to improved yields and cost-effectiveness.

Synthesis Methods

6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is synthesized through a two-step process. First, 3-fluoro-4-hydroxyphenylacetic acid is reacted with sodium nitrite in an acidic medium to produce the corresponding nitro compound. This is then reduced to the desired 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% with sodium borohydride. This method has been found to be efficient and cost-effective, with yields of up to 95%.